Cas no 851396-73-1 (Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-)

• Product Name: Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-
• CAS No: 851396-73-1
• MF: C₁₉H₁₄FN₅OS
• MW: 379.4
• CID: 5469969
• PubChem ID: 2457892
• Update Time: 2026-03-10

Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-
• SCHEMBL18292430
• Casein kinase 1delta-IN-8
• HY-156666
• Z17189125
• Casein kinase 1
• 2-((4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(1H-pyrrol-2-yl)ethan-1-one
• WAY-642424
• 851396-73-1
• DA-51607
• CS-0888296
• A-IN-8
• G69378
• AKOS033563315

• Inchi： 1S/C19H14FN5OS/c20-14-3-5-15(6-4-14)25-18(13-7-10-21-11-8-13)23-24-19(25)27-12-17(26)16-2-1-9-22-16/h1-11,22H,12H2
• InChI Key： NVGJFMZPKBOXQD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CN1)CSC1N(C2=CC=C(F)C=C2)C(C2C=CN=CC=2)=NN=1

Computed Properties

• Exact Mass: 379.09030942g/mol
• Monoisotopic Mass: 379.09030942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Additional information on Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-

Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-: A Comprehensive Overview

Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)- (CAS No: 851396-73-1) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule features a triazole ring, a pyridine group, and a pyrrole moiety, making it a versatile candidate for various chemical reactions and biological assays.

The CAS No 851396-73-1 refers to the Chemical Abstracts Service registry number assigned to this compound, which uniquely identifies it in scientific literature and databases. The compound's structure includes a fluorophenyl group, which is known for its electron-withdrawing properties, enhancing the compound's stability and reactivity. The pyridinyl group contributes aromaticity and potential hydrogen bonding capabilities, while the pyrrole moiety introduces additional flexibility and reactivity to the molecule.

Recent studies have focused on the synthesis and characterization of Ethanone, 2-[[4-(4-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-1-(1H-pyrrol-2-yl)-. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, the compound's thioether group has been utilized in click chemistry reactions to form stable bonds with other functional groups. This approach has opened new avenues for designing molecules with enhanced pharmacokinetic properties.

In terms of biological activity, Ethanone derivatives have shown promise in targeting various enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The triazole ring in the molecule is particularly interesting due to its ability to act as a scaffold for binding metal ions or interacting with biological targets. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a valuable candidate for further preclinical studies.

The synthesis of Ethanone, 2-[...] involves multi-step reactions that highlight the importance of protecting groups and precise control over reaction conditions. The use of microwave-assisted synthesis has been reported to improve reaction yields and reduce reaction times compared to traditional methods. This advancement underscores the growing trend toward green chemistry practices in modern organic synthesis.

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In conclusion, Ethanone, 2-[...] represents a significant advancement in organic chemistry with its intricate structure and diverse functional groups. Its potential applications span across drug discovery, material science, and advanced chemical synthesis techniques. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing challenges in modern medicine and technology.